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Compound of Interest

Compound Name: Bunitrolol Hydrochloride

Cat. No.: B1681765 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides crucial safety and logistical

information for Bunitrolol Hydrochloride, including personal protective equipment (PPE)

guidelines, operational procedures, and disposal plans to foster a secure laboratory

environment.

Quantitative Data Summary
The following table summarizes key quantitative data for Bunitrolol Hydrochloride, essential

for risk assessment and safe handling protocols.
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Property Value Source

Molecular Formula C₁₄H₂₀N₂O₂·HCl [1][2]

Molecular Weight 284.78 g/mol [2][3][4]

Melting Point 163-165 °C [1][2]

Boiling Point 414.2 °C at 760 mmHg [1]

Flash Point 204.3 °C [1]

Oral LD50 (Rat) 639 mg/kg [1]

Oral LD50 (Mouse) 250 mg/kg [1]

GHS Hazard Statement Harmful if swallowed. [5]

GHS Hazard Statement
Very toxic to aquatic life with

long lasting effects.
[5]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Bunitrolol Hydrochloride,

the following personal protective equipment is mandatory.

Eye Protection: Safety goggles with side-shields are required to prevent contact with the

eyes.[5]

Hand Protection: Wear protective gloves.[5]

Skin and Body Protection: Impervious clothing should be worn to protect the skin.[5]

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation or when dust and aerosols may be generated.[5]

Operational and Disposal Plans
Handling Procedures:
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Ventilation: Always handle Bunitrolol Hydrochloride in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or aerosols.[5]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[5] Do not eat, drink, or smoke in areas where the compound is handled or stored.[5]

Personal Hygiene: Wash hands thoroughly after handling the substance.[5]

Storage: Keep the container tightly sealed and store in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.[5] Recommended storage temperatures are

-20°C for the powder form and -80°C when in solvent.[5]

Disposal Plan:

Waste Collection: Collect waste material in a designated, approved waste disposal plant.[5]

Environmental Precautions: Avoid release into the environment.[5] Due to its high toxicity to

aquatic life, prevent the product from entering drains or water courses.[5]

Spillage: In the event of a spill, collect the spillage to prevent environmental contamination.

[5]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, separating the eyelids with

fingers to ensure thorough rinsing. Remove contact lenses if present and easy to do. Seek

prompt medical attention.[5]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove

contaminated clothing and shoes and seek medical advice.[5]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

immediate medical attention.[5]
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Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire

extinguishers.[5]

Special Hazards: During a fire, irritant fumes may be emitted.[5] Thermal decomposition can

release toxic nitrogen oxides, cyanide, and hydrogen chloride fumes.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[5]

Experimental Workflow
The following diagram outlines the standard workflow for handling Bunitrolol Hydrochloride in

a laboratory setting, from preparation to disposal.
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Bunitrolol Hydrochloride Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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